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Compound of Interest

Compound Name: 5-fluoro-3-nitro-1H-indole
Cat. No.: B8126577
Get Quote
\ J

Technical Safety Analysis: 5-Fluoro-3-nitro-1H-
indole
Executive Summary & Chemical Context

5-Fluoro-3-nitro-1H-indole is a functionalized indole derivative serving as a critical scaffold in
medicinal chemistry. It is primarily utilized as a precursor for 5-fluoro-3-aminoindole and
subsequent tryptamine derivatives, which are often investigated as kinase inhibitors or
serotonin receptor modulators.

¢ Primary Hazard: The compound combines the irritant properties of indoles with the potential
mutagenicity and electrophilicity of nitroaromatics.

o Critical Safety Note: Combustion of this compound releases Hydrogen Fluoride (HF),
requiring specialized firefighting protocols.

Chemical Identity & Physicochemical Profile

This section establishes the "What" of the substance, deriving properties from the indole core
and substituent effects.
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Property

Data / Prediction

Note

Chemical Name

5-Fluoro-3-nitro-1H-indole

Molecular Formula CsHsFN202
Molecular Weight 180.14 g/mol
Not widely listed (Analog: 3- )
CAS Number o Treat as "Research Chemical"
Nitroindole CAS 4770-03-0)
Yellow to Orange crystalline Nitro group conjugation
Appearance . _
solid induces color
) ) ) High thermal stability typical of
Melting Point > 200°C (Predicted) o
nitroindoles
Solubility DMSO, DMF, Acetone Poor water solubility
LogP ~2.4 (Predicted) Moderate lipophilicity

Hazard Identification & Risk Assessment (SAR

Analysis)

Since a definitive REACH registration dossier is absent, we apply Read-Across Methodology

using 5-Fluoroindole and 3-Nitroindole as anchors.

GHS Classification (Predicted)

o Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.

o Skin Corrosion/Irritation: Category 2 (H315) — Causes skin irritation.

e Serious Eye Damage/Irritation: Category 2A (H319) — Causes serious eye irritation.

o STOT-SE: Category 3 (H335) — May cause respiratory irritation.

o Germ Cell Mutagenicity: Category 2 (H341) — Suspected of causing genetic defects. (Based
on nitroaromatic moiety).[1][2][3][4][5][6][7][8]
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Specific Chemical Hazards

 Electrophilicity (Michael Acceptor): The nitro group at C3 activates the C2 position, making
the molecule susceptible to nucleophilic attack. This reactivity implies a potential for covalent
binding with biological macromolecules (proteins/DNA).

e Combustion Products:
o Nitrogen Oxides (NOx): Pulmonary edema risk.

o Hydrogen Fluoride (HF): Corrosive, systemic calcium depletion.

Risk Assessment Workflow

The following diagram outlines the decision logic for handling this compound in an R&D setting.
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Compound Intake:

5-Fluoro-3-nitro-1H-indole

Physical State Check:
Fine Powder?

Yes

High Inhalation Risk
(H335)

Engineering Controls:
Fume Hood + HEPA Filter

Fire Hazard Analysis

Combustion Products:
HF + NOx

Emergency Protocol:
Calcium Gluconate Available?

Click to download full resolution via product page

Figure 1: Risk Assessment Logic Flow. Note the critical checkpoint for Hydrogen Fluoride (HF)
preparedness.

Safe Handling & Engineering Controls
Storage Protocols
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o Temperature: Store at 2—8°C. While relatively stable, nitroindoles can degrade over time.

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). Indoles are electron-rich and prone
to oxidative polymerization (browning) upon air exposure.

e Light: Protect from light (Amber vials).

Personal Protective Equipment (PPE)

o Respiratory: N95/P100 respirator if handling open powder outside a fume hood (not
recommended).

e Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended
due to the potential mutagenicity.

» Eye Protection: Chemical safety goggles. Face shield if scaling up synthesis (>10g).

Emergency Response Protocols
Firefighting (The HF Factor)

Standard water spray is effective for cooling, but the presence of fluorine requires specific
awareness.

e Hazard: Thermal decomposition releases HF gas.
o Action: Firefighters must wear full acid-gas rated SCBA.

o Post-Fire: Neutralize runoff with Calcium Hydroxide or Sodium Carbonate to precipitate
fluoride ions.

First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.
Rationale: Nitro compounds can induce methemoglobinemia (blue skin/lips).

o Skin Contact: Wash with soap and water for 15 minutes. Contraindication: Do not use
ethanol/solvents; they may enhance transdermal absorption of the nitro compound.
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» Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Toxicological & Reactivity Insight

Understanding the mechanism of toxicity allows for better risk management.

Metabolic Activation Pathway

The primary toxicological concern stems from the metabolic reduction of the nitro group.

 Nitro-Reduction: In vivo, the nitro group (-NO2) is reduced to a hydroxylamine (-NHOH) and
then an amine (-NH2).

e Reactive Intermediates: The hydroxylamine intermediate can be DNA-reactive (genotoxic).

o Fluorine Effect: The 5-fluoro substituent blocks metabolic hydroxylation at the 5-position,
potentially extending the half-life of the parent compound or its metabolites.

Nitroreductase Further Reduction _ [FH= R R0 ool
(Enzymatic) gl (Stable Metabolite)

Click to download full resolution via product page

5-Fluoro-3-nitro-1H-indole 2e- Reduction

(Parent)

N-Hydroxy Intermediate
(Genotoxic Potential)

Figure 2: Predicted Metabolic Reduction Pathway. The N-Hydroxy intermediate represents the
peak toxicological risk.

Synthesis & Impurities

o Synthesis Route: Typically synthesized via nitration of 5-fluoroindole using mild nitrating
agents (e.g., Acetyl nitrate or AQNO3/Benzoyl chloride) to avoid polymerization.

e Common Impurities:
o Acids: Residual nitric/sulfuric acid (check pH of aqueous solution).

o Isomers: Small amounts of 4-nitro or 6-nitro isomers may be present if purification was
incomplete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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